3-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-one
Description
3-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-one is a chemical compound that belongs to the class of benzopyrans. This compound is characterized by the presence of a trifluoromethyl group attached to the benzopyran ring system. Benzopyrans are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(trifluoromethyl)-3,4-dihydro-2H-1-benzopyran-4-one can be achieved through various synthetic routes. One common method involves the trifluoromethylation of a benzopyran precursor. This can be done using reagents such as trifluoromethyl iodide in the presence of a photocatalyst like Ir(dF(CF3)ppy)2(dtbbpy) under visible light irradiation . Another approach involves the use of antimony trifluoride and antimony pentachloride to introduce the
Properties
CAS No. |
2041791-75-5 |
|---|---|
Molecular Formula |
C10H7F3O2 |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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